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Compound of Interest

Compound Name: Mn007

Cat. No.: B12366357

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers utilizing Mn007 in their experiments. The information is
tailored for scientists and professionals in drug development.

Mechanism of Action: Mn007 Inhibition of DNase

Mn007 functions through a novel mechanism of molecular aggregation to inhibit
Deoxyribonuclease | (DNase ). Individual Mn007 molecules self-assemble into aggregates,
which then directly bind to DNase |, inhibiting its enzymatic activity. This inhibition is specific to
DNases that are dependent on divalent metal ions like Mg2* and Caz* for their function.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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